Cas no 2098096-23-0 (2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one)

• Product Name: 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one
• CAS No: 2098096-23-0
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 5726456
• PubChem ID: 137025514
• Update Time: 2025-10-28

2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• AKOS026714363
• 2-methylsulfanyl-4-(1-phenylethyl)-1H-pyrimidin-6-one
• 2098096-23-0
• 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one
• F1967-3517

• Inchi： 1S/C13H14N2OS/c1-9(10-6-4-3-5-7-10)11-8-12(16)15-13(14-11)17-2/h3-9H,1-2H3,(H,14,15,16)
• InChI Key： OFBVBQZNYXOGDO-UHFFFAOYSA-N
• SMILES： S(C)C1NC(C=C(C(C)C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 246.08268425g/mol
• Monoisotopic Mass: 246.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one

Compound CAS No. 2098096-23-0: 2-(Methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one

The compound 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one, identified by the CAS number 2098096-23-0, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule features a pyrimidine ring system with substituents at positions 2 and 6, specifically a methylthio group and a 1-phenylethyl group, respectively. These substituents contribute to the compound's unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents, antiviral drugs, and enzyme inhibitors. The presence of the methylthio group in this compound introduces sulfur-based functionality, which can enhance its interaction with biological targets. Similarly, the 1-phenylethyl group adds aromaticity and hydrophobicity to the molecule, potentially influencing its pharmacokinetic properties such as absorption and bioavailability.

One of the most promising applications of 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By targeting specific kinases, this compound could potentially inhibit abnormal cell proliferation and induce apoptosis in cancer cells. Recent research has demonstrated that pyrimidine derivatives with similar structural motifs exhibit potent inhibitory activity against key oncogenic kinases, making this compound a valuable candidate for further investigation.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The pyrimidine ring system is known to exhibit nonlinear optical properties, which are highly desirable in advanced optical materials. The substitution pattern of this compound may further enhance its optical activity, making it a candidate for applications in optoelectronics and photonics.

The synthesis of 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one involves a multi-step process that typically begins with the preparation of the pyrimidine core followed by selective substitution at positions 2 and 6. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. These methods not only reduce production costs but also align with current sustainability goals in the chemical industry.

From an analytical standpoint, the characterization of this compound relies heavily on modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques provide detailed insights into the molecular structure, purity, and stability of the compound. For instance, NMR spectroscopy can reveal information about the electronic environment of protons and carbons, while MS can confirm the molecular weight and fragmentation patterns.

The stability and degradation behavior of 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one under various conditions are critical factors for its practical applications. Studies have shown that the methylthio group enhances thermal stability compared to unsubstituted pyrimidines. However, exposure to harsh oxidative conditions may lead to decomposition or functional group transformation. Understanding these properties is essential for optimizing storage conditions and ensuring long-term stability.

In terms of toxicity and environmental impact, preliminary assessments suggest that this compound exhibits moderate cytotoxicity against non-cancerous cell lines. However, further studies are required to evaluate its ecotoxicological profile and biodegradability. As regulatory frameworks increasingly emphasize environmental safety, these aspects will play a pivotal role in determining the commercial viability of this compound.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's behavior at molecular levels. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. Such computational approaches complement experimental studies by offering predictive models that guide synthetic efforts and optimize bioactivity.

In conclusion, 2-(methylthio)-6-(1-phenylethyl)pyrimidin-4(3H)-one, CAS No. 2098096-23-0, represents a versatile platform for exploring novel chemical entities with diverse applications across therapeutics, materials science, and beyond. Its unique structural features combined with cutting-edge research findings underscore its potential as a valuable asset in contemporary chemical innovation.